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3-(4-Benzyloxyphenyl)isonicotinic acid

Name: 3-(4-Benzyloxyphenyl)isonicotinic acid
Brand: Smolecule
SKU: S6682213
Rating: 4 (3 reviews)

Catalog No.

S6682213

CAS No.

1261950-98-4

M.F

C19H15NO3

M. Wt

305.3 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

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1261950-98-4

3-(4-Benzyloxyphenyl)isonicotinic acid

3-(4-phenylmethoxyphenyl)pyridine-4-carboxylic acid

C19H15NO3

305.3 g/mol

InChI=1S/C19H15NO3/c21-19(22)17-10-11-20-12-18(17)15-6-8-16(9-7-15)23-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,21,22)

RSIHQEFCYWUARH-UHFFFAOYSA-N

C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=CN=C3)C(=O)O

C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=C(C=CN=C3)C(=O)O

Modulator for Enzymes and Receptors
The isonicotinic acid moiety in 3-(4-BOIP)isonicotinic acid shares some structural similarity with niacin (vitamin B3). Niacin acts as a precursor to nicotinamide adenine dinucleotide (NAD+), a critical molecule in cellular energy production and involved in various cellular processes. Researchers might explore if 3-(4-BOIP)isonicotinic acid can interact with enzymes or receptors that utilize NAD+ or structurally similar molecules [].
Antimicrobial Activity
Isonicotinic acid derivatives have been known to possess antimicrobial properties. The presence of the benzyloxyphenyl group in 3-(4-BOIP)isonicotinic acid might influence these properties. Studies could investigate if this compound exhibits antibacterial, antifungal, or antiviral activity.
Material Science Applications
Organic molecules with aromatic rings (like the benzyloxyphenyl group) can self-assemble into ordered structures. Researchers might explore if 3-(4-BOIP)isonicotinic acid can form liquid crystals or other functional materials due to its structure [].